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Compound of Interest

4-
Compound Name: ,
(Trifluoromethoxy)acetophenone

Cat. No.: B179515

An In-depth Technical Guide to the Safety and Handling of 4'-
(Trifluoromethoxy)acetophenone

This guide provides comprehensive safety and handling information for 4'-
(trifluoromethoxy)acetophenone, tailored for researchers, scientists, and drug development
professionals. The following sections detail the compound's hazards, safe handling procedures,
emergency responses, and physical and chemical properties.

Hazard Identification and Classification

4'-(Trifluoromethoxy)acetophenone is classified as a hazardous chemical. The primary
hazards associated with this compound are skin irritation, serious eye irritation, and potential
respiratory irritation.[1][2][3][4][5] It is also a combustible liquid.[6]

GHS Classification:

Skin Corrosion/Irritation, Category 2[1][3][4][7]

Serious Eye Damage/Eye Irritation, Category 2/2A[1][3][4][7]

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory system)[1][3][4]

Harmful if swallowed (Acute toxicity, Oral), Category 4[5][8]
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Signal Word: Warning[1][2][3][4]

Hazard Statements:

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4'-

H227: Combustible liquid.

H302: Harmful if swallowed.[5][8]

H315: Causes skin irritation.[1][3][4][5]

H319: Causes serious eye irritation.[1][3][4][5]

H335: May cause respiratory irritation.[2][3]

(trifluoromethoxy)acetophenone is provided in the table below.

Property Value Source
Molecular Formula C9H7F302 [2]
Molecular Weight 204.15 g/mol [6]
Light orange to Yellow to
Appearance Green clear liquid / Crystalline 9]
Powder
Density 1.278 g/mL at 25 °C [6]119]
Boiling Point 100 °C [9]
Flash Point 88 °C (190.4 °F) - closed cup [6]

Refractive Index

n20/D 1.455

[6][9]

Storage Class

10 - Combustible liquids

[6]

Handling and Storage
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Safe Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[1][3][5] Provide appropriate
exhaust ventilation at places where dust or vapors may form.[2]

o Personal Contact: Avoid all personal contact, including inhalation of dust, fumes, or vapors.
[5] Do not get in eyes, on skin, or on clothing.[4][10][11]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4][10][11] Do not
eat, drink, or smoke when using this product.[5][8] Contaminated work clothing should not be
allowed out of the workplace.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[4][10][11]
Storage:

o Conditions: Store in a cool, dry, and well-ventilated place.[2][3][6][10][11] Keep the container
tightly closed.[2][3][4][10][11]

o Incompatibilities: Incompatible with strong oxidizing agents, strong bases, and strong
reducing agents.[4][10][11] Store away from these materials.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended:
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Protection Type Specification Source

Wear tightly fitting safety
) goggles with side-shields. Must
Eye/Face Protection [21[3][7]
conform to EN 166 (EU) or

NIOSH (US) standards.

Wear impervious, chemical-
resistant gloves (e.g., Nitrile).
) ) Inspect gloves before use.
Skin Protection (1112103171
Wear a lab coat or other
protective clothing to prevent

skin exposure.

If exposure limits are exceeded
or irritation is experienced, use
) ) a full-face respirator with an
Respiratory Protection ] ] ] [21[7]
appropriate filter cartridge
(e.g., type ABEK-P2 (EU) or

OV/AG/P99 (US)).

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Procedure Source

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, [L121131141[ 7]
provide artificial respiration.

Call a physician.

Immediately wash off with
soap and plenty of water for at
least 15 minutes. If skin
Skin Contact irritation persists, call a (1121031141171
physician. Remove
contaminated clothing and

wash it before reuse.

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes,
including under the eyelids.
Eye Contact ) [L121131[41[ 7]
Remove contact lenses, if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
) afterwards. Never give

Ingestion , [2][3]
anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (C0O2).[1][2][10] Water mist may be used to cool closed containers.[1][10]

e Specific Hazards: The material is combustible.[1] Hazardous combustion products include
carbon oxides (CO, CO2) and hydrogen fluoride.[1][2][7] Containers may explode when
heated.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][2][7]

Accidental Release:

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition.[3][4][7] Avoid breathing vapors, mist, or gas and prevent
contact with skin and eyes.[2][3]

e Environmental Precautions: Prevent the product from entering drains.[2]

e Containment and Cleanup: Use non-sparking tools. For spills, sweep up or soak up with inert
absorbent material (e.g., sand, silica gel) and shovel into a suitable, closed container for
disposal.[1][2][3]

Toxicity and Experimental Protocols

Detailed toxicological properties of 4'-(trifluoromethoxy)acetophenone have not been
thoroughly investigated.[2] The available safety data sheets indicate hazards based on
classification rules but do not provide specific quantitative toxicity data (e.g., LD50 or LC50
values) or the detailed experimental protocols used to determine these classifications. Access
to the full, original study reports would be required for a comprehensive review of the
methodologies.
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Toxicity Endpoint Result Source
Acute Toxicity No data available [2]
Skin Corrosion/Irritation Causes skin irritation [11[2113114]

Serious Eye Damage/Irritation Causes serious eye irritation

[1102][31[4]

No component of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity ]
as a probable, possible, or
confirmed human carcinogen

by IARC.

[2]

Visual Workflow for Chemical Spill Response

The following diagram outlines the logical workflow for safely handling an accidental spill of 4'-

(trifluoromethoxy)acetophenone.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4'-(trifluoromethoxy)acetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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